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Get Quote

The table below summarizes the solvent compatibility data for PQ401 from manufacturer datasheets, which

is essential for preparing stock solutions and in vivo formulations [1] [2].

Solution Type Solvent System
Solubility /
Achievable
Concentration

Notes / Preparation Method

In Vitro Stock DMSO 32 mg/mL (93.62 mM)
[1] or 14.29 mg/mL

(41.81 mM) [2]

Hygroscopic DMSO may impact
solubility; use newly opened vials [2].

In Vitro Stock Water Insoluble [1] [2] Not recommended for direct

dissolution.

In Vitro Stock Ethanol Insoluble [1] Not recommended for direct

dissolution.

In Vivo Dosing 30% PEG400 +

0.5% Tween80 +
5% Propylene

Glycol

5 mg/mL (14.63 mM)

[1]

Verified in Selleck's lab. Method: Mix

300 µL of 16.67 mg/mL PEG400 stock
with 5 µL Tween80, add 50 µL

propylene glycol, then add 645 µL
ddH₂O to 1 mL [1].
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Solution Type Solvent System
Solubility /
Achievable
Concentration

Notes / Preparation Method

In Vivo Dosing 10% DMSO +
40% PEG300 +

5% Tween-80 +
45% Saline

≥ 1.43 mg/mL (4.18
mM) [2]

Method: Sequentially add DMSO
stock to PEG300, Tween-80, and

saline [2].

In Vivo Dosing
(Suspension)

CMC-Na (e.g.,
0.5-1%)

≥ 5 mg/mL [1] Forms a homogeneous suspension.
Mix 5 mg of compound with 1 mL of

CMC-Na solution.

Experimental Protocols from Literature

Here are detailed methodologies for key experiments involving PQ401, as cited in the manufacturer's

datasheet [1].

In Vitro Cell Proliferation Assay

This protocol measures the inhibitory effects of PQ401 on breast cancer cell growth.

Cell Lines: MCF-7 or MCNeuA cells.
Plating: Plate cells in 96-well plates at 5 × 10³ cells per well in phenol red-free DMEM supplemented

with 10% FCS.
Compound Treatment: Treat cells with various concentrations of PQ401 after overnight adhesion.

Use DMSO as a vehicle control.
Incubation Time: 3 days.

Harvesting and Analysis: Harvest cultures on days 0, 1, 2, and 3. Remove growth medium and
freeze plates at -80 °C until the end of the experiment. Thaw and add 200 µL of CyQuant GR solution

to each well, incubate in the dark for 2-5 minutes.
Measurement: Measure fluorescence (excitation 480 nm, emission 520 nm).

Data Calculation: Calculate the proliferation index as the percent of nucleotide content versus
control cells at day 0 [1].
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In Vivo Efficacy Study

This protocol evaluates the anti-tumor effect of PQ401 in a mouse model.

Animal Model: Female FVB/N-TgN(MMTVneu)202 mice injected with MCNeuA tumor cells.

Dosage: 50 mg/kg or 100 mg/kg.
Administration Route: Intraperitoneal (i.p.) injection.

Dosing Schedule: Administer three times per week for 24 days.
Result: This protocol resulted in a significant, dose-dependent reduction in tumor growth [1].

Decision Guide for Solvent Selection

The following flowchart outlines the decision process for selecting the appropriate solvent based on your

experimental goals.
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Start: Need to dissolve PQ401

Is the experiment in vitro?

Is the experiment in vivo?

 No Prepare Stock Solution in DMSO

 Yes

Prepare Clear Solution
(30% PEG400, 0.5% Tween80, 5% PG)

 Yes
(Requires clear solution)

Prepare Homogeneous Suspension
(in CMC-Na solution)

 Yes
(Suspension acceptable)

Use 10% DMSO + 40% PEG300
+ 5% Tween-80 + 45% Saline

 Yes
(Tolerates low % DMSO)

Check target concentration
is ≤ 32 mg/mL

Consider alternative solvents
or use suspension for in vivo

 Too high

Proceed with Experiment

 OK

Click to download full resolution via product page

Key Handling and Safety Information

Please adhere to the following handling and storage guidelines for PQ401:

Storage: Store the powder at -20°C. For solutions in DMSO, store at -80°C and use within the

recommended period (e.g., 2 years at -80°C, 1 year at -20°C) [1] [2] [3].
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Stability: PQ401 is stable under recommended storage conditions but is incompatible with strong

acids, strong alkalis, and strong oxidizing/reducing agents [3].
Safety: PQ401 is harmful if swallowed and is very toxic to aquatic life with long-lasting effects. Always

wear appropriate personal protective equipment (PPE) including safety goggles, gloves, and
impervious clothing. Avoid dust formation and ensure adequate ventilation [3].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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To cite this document: Smolecule. [Solvent Compatibility and Preparation]. Smolecule, [2026]. [Online

PDF]. Available at: [https://www.smolecule.com/products/b8181258#pq401-solvent-compatibility-

guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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